Cas no 2679805-36-6 (benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate)

• Product Name: benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate
• CAS No: 2679805-36-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD32826719
• CID: 5643849
• PubChem ID: 165916839
• Update Time: 2025-05-19

benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679805-36-6
• EN300-28276432
• benzyl N-[(2R)-2-hydroxybutyl]-N-methylcarbamate
• benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate

• MDL： MFCD32826719
• Inchi： 1S/C13H19NO3/c1-3-12(15)9-14(2)13(16)17-10-11-7-5-4-6-8-11/h4-8,12,15H,3,9-10H2,1-2H3/t12-/m1/s1
• InChI Key： CQBRUXBRUQWAAB-GFCCVEGCSA-N
• SMILES： O[C@H](CC)CN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate

Introduction to Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate (CAS No. 2679805-36-6)

Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate, a compound with the chemical identifier CAS No. 2679805-36-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The specific configuration of the molecule, particularly the (2R)-configuration of the hydroxybutyl group, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The structure of Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate is characterized by a benzyl moiety attached to a carbamate group, which is further linked to a (2R)-2-hydroxybutyl chain and a methyl group. This unique arrangement imparts distinct physicochemical properties that make it an attractive candidate for various pharmacological applications. The presence of the hydroxyl group in the side chain not only influences the solubility and metabolic stability but also opens up possibilities for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as bioactive molecules. Carbamates are known for their ability to act as intermediates in the synthesis of more complex pharmacophores and have been explored in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer treatments. The specific stereochemistry of Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate makes it particularly relevant for studies aimed at understanding the influence of molecular conformation on biological activity.

One of the most compelling aspects of this compound is its potential application in drug design and development. The (2R)-configuration suggests that it may exhibit enantioselective interactions with biological targets, which is a crucial factor in modern drug discovery. Enantioselectivity can significantly influence the efficacy and safety profiles of a drug, making compounds like Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate valuable tools for developing next-generation therapeutics.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacological properties of carbamate derivatives. For instance, research has demonstrated that subtle changes in the spatial arrangement of atoms within a molecule can lead to significant differences in how it interacts with biological systems. This underscores the need for detailed structural analysis and characterization of compounds like Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate to fully understand their potential applications.

The synthesis of Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as (S)-glycine derivatives, which are then transformed into the desired carbamate structure through nucleophilic substitution reactions. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at critical stages, ultimately yielding the (2R)-configured product.

The physicochemical properties of Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate are also worth exploring. Its solubility profile, melting point, and stability under various conditions are all important factors that influence its suitability for different applications. For example, high solubility may be desirable for oral formulations, while stability under storage conditions is crucial for ensuring shelf life and efficacy.

In conclusion, Benzyl N-(2R)-2-hydroxybutyl-N-methylcarbamate (CAS No. 2679805-36-6) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemistry make it an intriguing candidate for further studies aimed at uncovering new therapeutic applications. As research in this area continues to advance, compounds like this are likely to play an increasingly important role in shaping the future of medicine.